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Compound of Interest

Compound Name: ICAM-1988

Cat. No.: B1674256

Disclaimer: The substance "ICAM-1988" is not a recognized chemical identifier. This guide has
been prepared using Methylene Chloride (Dichloromethane, DCM), a common laboratory
solvent, as a substitute to provide a comprehensive template for safety, handling, and disposal
protocols. Researchers, scientists, and drug development professionals should always consult
the specific Safety Data Sheet (SDS) for any chemical they are using.

This document provides essential, immediate safety and logistical information for handling
Methylene Chloride, including operational and disposal plans.

Hazard Identification and Immediate Precautions

Methylene Chloride is a volatile, colorless liquid with a chloroform-like odor. It is classified as a
probable human carcinogen and can cause significant health effects with acute or chronic
exposure.[1][2][3]

o Acute Hazards: Inhalation can depress the central nervous system, leading to dizziness,
headache, nausea, and at high concentrations, loss of consciousness and death.[3][4] It is
an irritant to the skin, eyes, and respiratory tract.[1][5]

o Chronic Hazards: Prolonged exposure is linked to an increased risk of liver and lung cancer.
[6] It may cause damage to the liver, blood, kidneys, and cardiovascular system.[1][2][5]
Methylene chloride is metabolized by the body to carbon monoxide, which reduces the
blood's oxygen-carrying capacity.[1]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1674256?utm_src=pdf-interest
https://www.benchchem.com/product/b1674256?utm_src=pdf-body
https://www.uml.edu/docs/SOP%20for%20handling%20methylene%20chloride_tcm18-139803.docx
https://campus.kennesaw.edu/offices-services/planning-construction/environmental-health-safety/docs/204c-procedure-for-working-with-methylene-chloride.pdf
https://ecolink.com/info/how-to-safely-handle-methylene-chloride/
https://ecolink.com/info/how-to-safely-handle-methylene-chloride/
https://www.acplasticsinc.com/media/documents/MSDS_MethyleneChloride.pdf
https://www.uml.edu/docs/SOP%20for%20handling%20methylene%20chloride_tcm18-139803.docx
https://www.nexchem.co.uk/wp-content/uploads/1970/01/Methylene-Chloride-2.pdf
https://www.chembridgesgroup.com/mdc/methylene-chloride-safety/
https://www.uml.edu/docs/SOP%20for%20handling%20methylene%20chloride_tcm18-139803.docx
https://campus.kennesaw.edu/offices-services/planning-construction/environmental-health-safety/docs/204c-procedure-for-working-with-methylene-chloride.pdf
https://www.nexchem.co.uk/wp-content/uploads/1970/01/Methylene-Chloride-2.pdf
https://www.uml.edu/docs/SOP%20for%20handling%20methylene%20chloride_tcm18-139803.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety. Standard nitrile
gloves are not sufficient for protection as Methylene Chloride penetrates them readily.[7][8][9]
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Protection Type

Specification

Rationale

Hand Protection

Double gloving is
recommended for small
quantities.[7] The inner glove
should be polyethylene (PE) or
a laminate, with an outer glove
of nitrile or neoprene for
puncture resistance.[10] For
larger volumes or spills, heavy-
duty gloves such as Viton®,
polyvinyl alcohol (PVA), or
SilverShield®/4H® are
required.[1][9][11]

Prevents skin contact and
absorption. Methylene
Chloride penetrates many
standard glove materials

quickly.

Eye & Face Protection

ANSI-approved safety goggles
are the minimum requirement.
[9] A face shield must be worn
in conjunction with goggles
when there is a splash hazard.
[1]{10]

Protects eyes and face from

splashes and vapors.

Body Protection

A buttoned, full-length
laboratory coat must be worn.
[9] For larger quantities, a
chemical-resistant apron over
the lab coat is necessary.[1]
[10]

Protects against skin contact

from spills and splashes.

Respiratory Protection

All work must be conducted in
a certified chemical fume hood.
[11[7][11] If exposure limits are
exceeded, a supplied-air
respirator is required. Filter
cartridge respirators are not
effective against Methylene
Chloride.[10]

Prevents inhalation of harmful

vapors.
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Quantitative Data and Exposure Limits

Property Value

Chemical Formula CH2Cl2

Molecular Weight 84.93 g/mol

Boiling Point 39°C/102.2 °F[12]
Melting Point -97 °C / -142.6 °F[12]
Vapor Density 2.93 (Air = 1.0)[12]
OSHA PEL (8-hr TWA) 25 ppm[8][9]

OSHA STEL (15-min) 125 ppm[8][9]

Group 2A: Probably carcinogenic to humans[2]

[5]

IARC Carcinogen Classification

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; STEL: Short-Term Exposure
Limit; IARC: International Agency for Research on Cancer.

Operational Plans: Handling and Storage

Engineering Controls:

o All procedures involving Methylene Chloride must be performed within a properly functioning
and certified chemical fume hood.[1][9][11]

e Use in a well-ventilated area is crucial to maintain vapor concentrations below exposure
limits.[13]

Safe Handling Practices:
» Avoid direct contact with skin and eyes and prevent inhalation of vapors.[9][13]
» Do not work alone when handling this chemical.[1]

o Keep containers tightly sealed when not in use.[2]
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o After handling, wash hands and any exposed skin thoroughly with soap and water.[3]

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight, heat sources, and flames.
[6][14]

Store in tightly sealed, properly labeled containers.[13][14]

Segregate from incompatible materials such as strong oxidizers, strong acids, and reactive
metals like aluminum, magnesium, sodium, and potassium.[2][8][14]

Use secondary containment to prevent spills.[7]
Emergency and Disposal Plans
Spill Response:

o Small Spills (<1 L): If trained, use an appropriate spill kit with absorbent material to contain
the spill.[11] Ensure proper PPE is worn. Evacuate and ventilate the area.

o Large Spills (>1 L): Evacuate the area immediately. Alert emergency personnel and the
institution's environmental health and safety office. Do not attempt to clean up large spills
without specialized training and equipment.[2]

First Aid:

 Inhalation: Move the person to fresh air immediately.[11][12] If breathing is difficult,
administer oxygen. Seek immediate medical attention.[12]

o Skin Contact: Remove contaminated clothing immediately. Flush the affected skin with plenty
of soap and water for at least 15 minutes.[11][12]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open.[12] Seek immediate medical attention.

 Ingestion: Do not induce vomiting.[4] Rinse mouth with water and seek immediate medical
attention.
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Disposal Plan:

Methylene Chloride and any materials contaminated with it (e.g., gloves, absorbent pads)
must be disposed of as hazardous waste.[3][6]

Collect waste in a designated, properly labeled, and sealed container. Do not mix with other
waste streams.

Follow all local, state, and federal regulations for hazardous waste disposal, typically through
a licensed contractor.[4][6]

Never dispose of Methylene Chloride down the sink.[11]

Experimental Protocol: Liquid-Liquid Extraction

Methylene Chloride is commonly used as an organic solvent for liquid-liquid extraction to

separate compounds based on their differential solubility.

Methodology:

Preparation: Ensure all work is conducted in a chemical fume hood while wearing the
appropriate PPE as specified in Section 2.

Combine Phases: Add the aqueous solution containing the compound of interest and the
Methylene Chloride to a separatory funnel.

Extraction: Stopper the funnel and invert it gently. Vent the funnel frequently by opening the
stopcock to release pressure built up from vapor. Shake the funnel for 1-2 minutes to ensure
thorough mixing of the two phases.[15]

Separation: Place the separatory funnel in a ring stand and allow the layers to fully separate.
Methylene Chloride is denser than water and will be the bottom layer.

Drain Layers: Carefully drain the lower organic (Methylene Chloride) layer into an
Erlenmeyer flask.[15]

Repeat (if necessary): For efficient extraction, the process may be repeated with fresh
portions of Methylene Chloride.[15]
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+ Waste Collection: Drain the remaining aqueous layer into a separate container. All Methylene
Chloride-containing layers must be disposed of as halogenated organic waste.

Diagrams and Workflows
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Caption: Workflow for a liquid-liquid extraction using Methylene Chloride.
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Decision workflow for responding to a Methylene Chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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